Cas no 1164557-04-3 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile
• CAS No: 1164557-04-3
• MF: C₁₆H₈Cl₂N₂O
• MW: 315.153521537781
• CID: 5549481
• Update Time: 2025-06-07

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile
• (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile

• Inchi： 1S/C16H8Cl2N2O/c17-12-4-3-5-13(18)11(12)8-10(9-19)16-20-14-6-1-2-7-15(14)21-16/h1-8H/b10-8+
• InChI Key： WAZYRPYUJFAGAE-CSKARUKUSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2O1)=C\C1=C(Cl)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile

Compound Introduction: (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile (CAS No. 1164557-04-3)

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile is a specialized organic compound with a molecular structure that combines a benzoxazole moiety and a nitrile group, linked to a substituted phenyl ring. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of the benzoxazole ring suggests possible interactions with biological targets, while the nitrile group introduces a polar site for further functionalization or interaction with biological systems.

The chemical structure of (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile can be described in detail. The benzoxazole core is a heterocyclic compound consisting of a benzene ring fused to an oxygen-containing heterocycle. This moiety is known for its stability and its ability to participate in various interactions with biological molecules. The nitrile group (-CN) is another key feature, providing a site for hydrogen bonding and possible electrophilic reactions. The double bond in the prop-2-enenitrile part of the molecule contributes to its geometric flexibility, which can be crucial for binding to biological targets.

In recent years, there has been growing interest in developing new compounds that incorporate both benzoxazole and nitrile functionalities due to their demonstrated potential in drug discovery. Benzoxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitrile group has also been widely used in medicinal chemistry as it can serve as a precursor for various pharmacologically active molecules.

One of the most compelling aspects of (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile is its potential as a lead compound for further drug development. The combination of the benzoxazole and nitrile groups offers multiple sites for chemical modification, allowing chemists to tailor the compound's properties for specific biological targets. For instance, the chlorine atoms on the phenyl ring can be readily modified through various reactions such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds that exhibit novel structural motifs are often more likely to exhibit unique biological activities and may help overcome issues related to drug resistance. The unique combination of functional groups in (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile positions it as a promising candidate for further investigation.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with it. The construction of the benzoxazole ring typically requires cyclization reactions involving appropriately substituted phenols and oxiranes or other reactive intermediates. The introduction of the nitrile group can be achieved through cyanation reactions, which may involve copper or palladium catalysts depending on the substrate.

The presence of the 2,6-dichlorophenyl group adds another layer of complexity to the synthesis. Chlorine atoms are versatile handles that can be used to introduce other functional groups or to influence electronic properties. However, they also require careful handling during synthesis to avoid unwanted side reactions. Strategies such as protecting group chemistry may be employed to ensure regioselectivity during synthetic transformations.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results. For example, some benzoxazole-nitrile hybrids have demonstrated inhibitory activity against certain enzymes involved in cancer cell proliferation. These findings suggest that (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile could be a valuable starting point for developing new therapeutic agents.

The potential applications of this compound extend beyond oncology. Researchers are exploring its use in other therapeutic areas such as inflammation and neurodegenerative diseases. The ability to modify both the benzoxazole and nitrile moieties allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

The development of new synthetic methodologies is also an important aspect of modern drug discovery. Advances in catalytic chemistry have enabled more efficient and sustainable synthetic routes for complex molecules like (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion, (CAS No. 1164557-04-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further development. As research continues in this area, we can expect more insights into its therapeutic applications and synthetic possibilities.